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Executive Summary

Basic Yellow 28, a cationic azo dye, is utilized in the textile industry and has applications as an
insecticide in aquaculture.[1] This technical guide provides a comprehensive overview of the
available toxicological data on Basic Yellow 28 acetate. The compound is classified as toxic if
swallowed, harmful in contact with skin, and fatal if inhaled.[2][3][4] It is also known to cause
serious eye damage and is very toxic to aquatic life with long-lasting effects.[2][3][5] This
document synthesizes the current knowledge on its acute toxicity, irritation potential, and
ecotoxicity, while also highlighting areas where data is currently unavailable in the public
domain.

Acute Toxicity

Basic Yellow 28 exhibits significant acute toxicity through various routes of exposure. The
primary hazard classifications are consistent across multiple safety data sheets, indicating a
high level of acute toxicity.

Quantitative Acute Toxicity Data

The available quantitative data for acute toxicity is summarized in the table below. A notable
data gap exists for acute oral and dermal LD50 values.
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Endpoint Species Route Value Reference
LC50 Rat (female) Inhalation 290 mg/m3 air [6]

LD50 Rat Oral No data available

LD50 Rabbit Dermal No data available

Hazard Statements

The following GHS hazard statements have been assigned to Basic Yellow 28:
e H301: Toxic if swallowed[2][7]
e H312: Harmful in contact with skin[2][7]

e H330: Fatal if inhaled[2][7]

Irritation and Sensitization
Eye Irritation

Basic Yellow 28 is consistently classified as causing serious eye damage.[2][3][4][5][8]
e GHS Hazard Statement H318: Causes serious eye damage[2][7]

While specific data from in vivo (e.g., Draize test) or in vitro eye irritation studies were not found
in the public literature, the classification indicates a significant potential for causing irreversible
or slowly reversible damage to the eye.

Skin Irritation and Sensitization

Information regarding skin irritation is less severe than for eye irritation, with some sources
indicating a potential for skin irritation, particularly in sensitive individuals.[8][9] However, no
quantitative data from skin irritation studies (e.g., OECD 404) were available.

There is currently no available data to assess the skin sensitization potential of Basic Yellow
28 acetate.
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Genotoxicity and Carcinogenicity
Genotoxicity

One safety data sheet indicates that "Mutagenicity data reported,” but the specific studies and
their outcomes were not provided.[8][10] Therefore, a definitive assessment of the genotoxic
potential of Basic Yellow 28 acetate cannot be made at this time.

Carcinogenicity

Basic Yellow 28 is not listed as a carcinogen by major regulatory bodies such as ACGIH, IARC,
NIOSH, NTP, or OSHA.[8][10] However, this does not preclude carcinogenic potential, and no
specific carcinogenicity studies were identified.

Ecotoxicity
Basic Yellow 28 is classified as very toxic to aquatic life with long-lasting effects.[2][3][5]
e GHS Hazard Statement H400: Very toxic to aquatic life[2][7]

e GHS Hazard Statement H410: Very toxic to aquatic life with long lasting effects[2][7]

Juantitati .

Endpoint Species Value Exposure Time Reference

Leuciscus idus
LC50 melanotus (a 10 - 100 mg/L 96 h [5][6]

species of fish)

Daphnia magna
ECO 0.32 mg/L 24 h [5][6]
(water flea)

Desmodesmus
EC50 subspicatus 0.14 mg/L 72 h [5][6]

(green algae)

EC50 Activated sludge 59 mg/L 30 min [5][6]

Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of Basic Yellow 28 acetate are
not available in the public domain. However, standardized OECD guidelines are typically
followed for such assessments.

Acute Oral Toxicity (General Protocol - e.g., OECD 423)

The Acute Toxic Class Method (OECD 423) is a stepwise procedure using a small number of
animals.[2][11] The objective is to classify the substance based on its acute oral toxicity.[2]

o Test Animals: Typically, rats of a single sex (usually females) are used.[11]

e Procedure: A starting dose is administered to a group of three animals. The outcome
(mortality or survival) determines the next dose level (higher or lower) for the next group of
animals.[11]

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.[2] A gross necropsy is performed on all animals at the end of the
study.

Acute Eye Irritation/Corrosion (General Protocol - e.g.,
OECD 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.[3][4]
o Test Animals: Albino rabbits are the preferred species.[3]

e Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye
of the animal. The other eye serves as a control.[3][5]

o Observations: The eyes are examined for corneal opacity, iris lesions, conjunctival redness,
and chemosis at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[3][9] The
reversibility of any observed effects is also assessed.[3]

Visualizations
General Workflow for Acute Toxicity Assessment
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Caption: A generalized workflow for assessing the acute toxicity of a chemical substance.

Logical Relationship of Toxicological Endpoints
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Caption: Relationship between routes of exposure and toxicological endpoints for Basic Yellow
28 Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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